Cas no 1053656-37-3 (Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate)

Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with chloro substituents at the 5- and 7-positions and a methyl ester group at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro substitution enhances electrophilic properties, facilitating nucleophilic aromatic substitution reactions. The methyl ester group offers versatility for hydrolysis or transesterification, enabling derivatization into carboxylic acids or amides. Its well-defined crystalline form ensures consistent purity, supporting reproducibility in research and industrial applications. The compound’s stability under standard conditions further enhances its utility in synthetic workflows.
Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate structure
1053656-37-3 structure
Product Name:Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS No:1053656-37-3
MF:C8H5Cl2N3O2
MW:246.050199270248
MDL:MFCD10566316
CID:824160
PubChem ID:37819002
Update Time:2025-05-27

Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • Methyl 5,7-dichloropyrazolo[1,5-a]pyriMidin-3-carboxylate
    • 5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid methyl ester
    • Methyl5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • C8H5Cl2N3O2
    • SC2461
    • RP28728
    • RP09250
    • SY006769
    • EN002022
    • X8756
    • ST24031120
    • A844791
    • methyl 5,7-bis(chloranyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • SCHEMBL25117799
    • DB-059351
    • 1053656-37-3
    • AKOS015851306
    • W-204580
    • J-522687
    • DTXSID70916624
    • Methyl 7,5-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • CS-0061817
    • GS-6341
    • MFCD10566316
    • MDL： MFCD10566316
    • Inchi： 1S/C8H5Cl2N3O2/c1-15-8(14)4-3-11-13-6(10)2-5(9)12-7(4)13/h2-3H,1H3
    • InChI Key： LCMDZGZZFUIKJQ-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=NC2=C(C(=O)OC)C=NN21)Cl

Computed Properties

  • Exact Mass: 244.97600
  • Monoisotopic Mass: 244.9758818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.68
  • PSA: 56.49000
  • LogP: 1.82270

Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

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